![molecular formula C12H19NO B1438602 4-(2-Phenylethoxy)butan-1-amine CAS No. 1039949-96-6](/img/structure/B1438602.png)
4-(2-Phenylethoxy)butan-1-amine
Overview
Description
“4-(2-Phenylethoxy)butan-1-amine” is a biochemical compound used for proteomics research . It has a molecular formula of C12H19NO and a molecular weight of 193.29 .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using spectroscopy . The hydrogens attached to an amine show up 0.5-5.0 ppm in 1H NMR spectra . The hydrogens on carbons directly bonded to an amine typically appear 2.3-3.0 ppm .Chemical Reactions Analysis
Amines exhibit a rich array of chemical properties, including nucleophilicity, basicity, and coordination ability, which make them valuable building blocks in organic synthesis . Their diverse reactivity enables the construction of complex molecules .Physical And Chemical Properties Analysis
Amines of low molar mass are quite soluble in water . The solubility of amines in water is at five or six carbon atoms .Scientific Research Applications
Synthesis and Structural Analysis
4-(2-Phenylethoxy)butan-1-amine and its derivatives are primarily explored in the field of synthetic chemistry, where they are used as precursors or intermediates for synthesizing more complex molecules. For instance, derivatives of butyrate and 1,3-dioxane, including compounds like allyl 2-acetyl-3-(phenylamino)butanoate, have been synthesized and characterized using various spectroscopic techniques and X-ray diffraction, highlighting the compound's utility in understanding and developing new materials with specific crystalline structures (Jebas et al., 2013).
Chemical Rearrangement Studies
The compound is also a subject of interest in studies involving chemical rearrangement processes. For example, the treatment of 4-amino-4-phenyl-butan-2-ol with mesyl chloride followed by displacement with amine nucleophiles has been shown to lead to a 1,3 rearrangement via an azetidinium cation intermediate, demonstrating the compound's role in facilitating complex chemical transformations (Blakemore, Chiva, & Thistlethwaite, 2011).
Biomedical Research
In the realm of biomedical research, the compound has been used to construct a minilibrary for the screening of bioactive compounds. For example, a study combined solution-phase synthesis with in-situ cellular bioassay to screen a library of compounds derived from butan-1-amine for cytotoxicity against specific cell lines, indicating the compound's utility in drug discovery and toxicity screening processes (Chiang et al., 2009).
Material Science Applications
The compound has also found applications in material science. For instance, a centrosymmetric polymer precursor including 4-(2,5-di(thiophen-2-yl)-1H-pyrrol-1-yl)butan-1-amine was synthesized for use in fabricating multicolored electrochromic devices. This showcases the compound's potential in the development of advanced materials with specific electronic or optical properties (Yagmur, Ak, & Bayrakçeken, 2013).
properties
IUPAC Name |
4-(2-phenylethoxy)butan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c13-9-4-5-10-14-11-8-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQYYBGSIIGMPPJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCOCCCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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